Cas no 103323-93-9 (2-methyl-3-phenoxypropanoic acid)

• Product Name: 2-methyl-3-phenoxypropanoic acid
• CAS No: 103323-93-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 125599
• PubChem ID: 17898619
• Update Time: 2025-10-20

2-methyl-3-phenoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-3-phenoxy-
• Propionicacid, 2-methyl-3-phenoxy- (6CI)
• 2-Methyl-3-phenoxypropanoic acid
• 2-METHYL-3-PHENOXY-PROPIONIC ACID
• 2-methyl-3-phenoxypropanoic acid(WXC08550)
• SCHEMBL787266
• AKOS022300683
• 2-methyl-3-phenoxypropanoicacid
• EN300-42126
• 2-METHYL-3-PHENOXY-PROPIONICACID
• CS-0440256
• DTXSID80591522
• 103323-93-9
• Z425469932
• 2-methyl-3-phenoxypropanoic acid

• MDL： MFCD06657037
• Inchi： 1S/C10H12O3/c1-8(10(11)12)7-13-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
• InChI Key： LFHCHPXROVDFHT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 1.78610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-methyl-3-phenoxypropanoic acid

Comprehensive Overview of 2-Methyl-3-Phenoxypropanoic Acid (CAS No. 103323-93-9): Properties, Applications, and Industry Insights

2-Methyl-3-phenoxypropanoic acid (CAS No. 103323-93-9) is an organic compound with significant relevance in pharmaceutical and agrochemical research. Structurally, it features a phenoxy group attached to a propanoic acid backbone with a methyl substituent at the 2-position. This configuration imparts unique chemical properties, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential as a precursor for bioactive molecules, aligning with growing interest in sustainable chemical synthesis and green chemistry.

The compound’s molecular formula (C₁₀H₁₂O₃) and moderate polarity enable solubility in common organic solvents like ethanol and acetone, facilitating its use in laboratory-scale reactions. Researchers frequently explore its ester derivatives, which exhibit enhanced stability for applications in crop protection formulations. This aligns with the global demand for eco-friendly agrochemicals, a trending topic in scientific forums and patent filings.

In the pharmaceutical sector, 2-methyl-3-phenoxypropanoic acid serves as a building block for non-steroidal anti-inflammatory drugs (NSAIDs). Its carboxylic acid functionality allows for further derivatization, a key focus in drug discovery pipelines. Industry reports emphasize its role in optimizing bioavailability and metabolic stability—critical parameters in modern preclinical development.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize this compound. Purity thresholds (>98%) are often specified for commercial batches, reflecting stringent quality control standards. These details address frequent queries from procurement specialists seeking high-purity intermediates for R&D.

Environmental considerations are increasingly shaping discussions around 103323-93-9. Regulatory bodies evaluate its biodegradation pathways and ecotoxicity profile, particularly for agrochemical applications. This resonates with the rise of ESG (Environmental, Social, and Governance) criteria in chemical manufacturing—a hot topic in 2024 industry conferences.

Market analysts note steady growth in demand for 2-methyl-3-phenoxypropanoic acid, driven by Asia-Pacific pharmaceutical hubs. Suppliers highlight scalable synthesis routes and cost-effective production as competitive advantages. Such data caters to commercial teams searching for bulk suppliers or custom synthesis options.

Innovative applications include its use in liquid crystal materials and specialty polymers, where its aromatic moiety contributes to thermal stability. Patent databases reveal ongoing work on photoactive derivatives, tapping into the booming optoelectronics sector. These niche uses expand its relevance beyond traditional domains.

For laboratory handling, standard personal protective equipment (PPE) is recommended, though it lacks severe hazards under normal conditions. Safety Data Sheets (SDS) provide detailed storage conditions (e.g., inert atmosphere, -20°C), addressing common compliance questions from EHS managers.

In summary, CAS 103323-93-9 exemplifies how structurally simple compounds enable diverse innovations. Its intersection with circular economy principles (e.g., recyclable byproducts) and precision agriculture trends ensures continued academic and industrial interest—making it a compelling subject for researchers and procurement professionals alike.